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Profile of 3-Aminopropanethiol as a Corrosion Inhibitor

The table below summarizes the key information available for 3-Aminopropanethiol.

Property Description

Chemical
Formula

C₃H₉NS [1]

CAS Registry
Number

462-47-5 [1]

Known
Applications

Corrosion inhibitor in petroleum products (pipelines, storage tanks) [1]

Proposed
Mechanism

Adsorption onto metal surfaces (common mechanism for organic inhibitors) [2] [3]

Molecular
Features

Contains sulfur (thiol group) and nitrogen (amino group) heteroatoms. These are
known to strongly adsorb onto metal surfaces, forming a protective layer. [3]
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How Corrosion Inhibitors are Evaluated

To objectively compare inhibitors, researchers use standardized experimental protocols. The most common

methodologies are summarized below.

Method
Category

Key Experimental Protocols

Weight Loss
(WL) Analysis

Coupons of the metal are weighed, exposed to a corrosive medium with and without

the inhibitor for a set duration, then cleaned and re-weighed. The corrosion rate and
inhibitor efficiency are calculated from the mass loss. [3]

| Electrochemical Analysis | Electrochemical Impedance Spectroscopy (EIS): Measures the resistance to

charge transfer at the metal surface. A higher charge-transfer resistance indicates better protection. [3]

Potentiodynamic Polarization (PDP): Scans the potential of the metal to determine corrosion current

density. A lower corrosion current indicates a slower corrosion rate. This method helps classify inhibitors as

anodic, cathodic, or mixed-type. [2] [3] | | Surface Analysis | Techniques like Scanning Electron

Microscopy (SEM) and X-ray Photoelectron Spectroscopy (XPS) are used to visually and chemically

examine the metal surface, confirming the formation and quality of the protective inhibitor film. [3] |

The following diagram illustrates a typical workflow for evaluating a corrosion inhibitor, integrating these

key experimental methods:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11460216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11460216/
https://www.sciencedirect.com/topics/materials-science/corrosion-inhibitor
https://pmc.ncbi.nlm.nih.gov/articles/PMC11460216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11460216/
https://www.smolecule.com/products/s573480?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Inhibitor Evaluation

Sample Preparation
(Metal coupons, corrosive medium)

Weight Loss Test
(Expose, clean, weigh)

Electrochemical Tests
(EIS and Polarization)

Surface Analysis
(SEM, XPS)

Data Analysis &
Efficiency Calculation

Report Inhibitor
Performance

Click to download full resolution via product page

Insights on Inhibitor Performance and Trends

Although direct comparisons for 3-Aminopropanethiol are not available, the literature provides context for

what makes an inhibitor effective and where current research is headed.
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Mechanism of Action: Organic inhibitors like 3-Aminopropanethiol primarily work by adsorbing
onto the metal surface, forming a barrier that blocks corrosive agents [2] [3]. Molecules with
heteroatoms (S, N, O, P) are particularly effective because these atoms can donate electrons to form

bonds with the metal's vacant d-orbitals (chemisorption) or be held by electrostatic forces
(physisorption) [4] [3].

Current Industry Trends: Research is strongly focused on developing eco-friendly ("green")
corrosion inhibitors [4] [3]. These include alternatives derived from natural resources like

biopolymers (e.g., chitosan, cellulose), plant extracts, and amino acids [4] [3]. An "ideal" inhibitor is
now expected to be not only efficient and economical but also environmentally benign [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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